magnesium;2,3,4,5,6,7-hexahydroxyheptanoate

• CAS No.: 68475-44-5
• Molecular Formula: C14H26MgO16
• Molecular Weight: 474.65 g/mol
• IUPAC Name: magnesium;(2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate
• InChI: InChI=1S/2C7H14O8.Mg/c2*8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2*2-6,8-13H,1H2,(H,14,15);/q;;+2/p-2/t2*2-,3-,4+,5-,6-;/m11./s1
• InChI Key: MMSNUIOBUPTENW-XBQZYUPDSA-L
• Isomeric SMILES: C([C@H]([C@H]([C@@H]([C@H]([C@H](C(=O)[O-])O)O)O)O)O)O.C([C@H]([C@H]([C@@H]([C@H]([C@H](C(=O)[O-])O)O)O)O)O)O.[Mg+2]
• SMILES: C(C(C(C(C(C(C(=O)[O-])O)O)O)O)O)O.C(C(C(C(C(C(C(=O)[O-])O)O)O)O)O)O.[Mg+2]

Description

magnesium;2,3,4,5,6,7-hexahydroxyheptanoate is a coordination compound where magnesium is complexed with two molecules of D-glycero-D-ido-heptonate

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of magnesium;2,3,4,5,6,7-hexahydroxyheptanoate typically involves the reaction of magnesium salts with D-glycero-D-ido-heptonate under controlled conditions. The reaction is usually carried out in an aqueous medium, and the pH is carefully monitored to ensure the formation of the desired complex.

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions in reactors where magnesium salts are reacted with D-glycero-D-ido-heptonate. The process includes steps such as purification and crystallization to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

magnesium;2,3,4,5,6,7-hexahydroxyheptanoate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation states of magnesium.

Reduction: Reduction reactions can also occur, leading to the formation of reduced magnesium complexes.

Substitution: The ligand (D-glycero-D-ido-heptonate) can be substituted with other ligands under certain conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and various ligands for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of higher oxidation states of magnesium, while substitution reactions may result in the formation of new magnesium complexes with different ligands.

Scientific Research Applications

magnesium;2,3,4,5,6,7-hexahydroxyheptanoate has several scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and as a catalyst in certain processes.

Biology: Studied for its potential role in biological systems, including its interaction with enzymes and other biomolecules.

Medicine: Investigated for its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: Used in industrial processes, including the production of other chemical compounds and materials.

Mechanism of Action

The mechanism of action of magnesium;2,3,4,5,6,7-hexahydroxyheptanoate involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The pathways involved in these interactions are complex and depend on the specific context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to magnesium;2,3,4,5,6,7-hexahydroxyheptanoate include other magnesium complexes with different ligands, such as:

• Magnesium, bis(D-gluconato)-
• Magnesium, bis(D-lactato)-
• Magnesium, bis(D-mannuronato)-